![molecular formula C11H12N2O2S B1493240 (6-(thiophen-2-yl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl)methanol CAS No. 2098013-14-8](/img/structure/B1493240.png)
(6-(thiophen-2-yl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl)methanol
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . Thiophene is a five-membered ring with four carbon atoms and a sulfur atom . The compound you’re asking about seems to be a complex derivative of these two classes of compounds.
Synthesis Analysis
Imidazole and thiophene derivatives can be synthesized via various methods. For instance, imidazole can be synthesized from glyoxal and ammonia . Thiophene derivatives can be synthesized via direct C-H arylation polymerization .Molecular Structure Analysis
The molecular structure of imidazole and thiophene derivatives can be quite complex due to the presence of multiple functional groups and the possibility of tautomeric forms .Chemical Reactions Analysis
Imidazole and thiophene derivatives can undergo a variety of chemical reactions, depending on the specific functional groups present in the molecule .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . The physical and chemical properties of thiophene derivatives can vary widely, depending on their specific structure .Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
Thiophene derivatives have been recognized for their antimicrobial properties . The structural uniqueness of the compound could be explored for developing new antimicrobial agents. Its potential activity against a range of bacteria and fungi could be pivotal in addressing antibiotic resistance.
Pharmaceutical Development: Anti-inflammatory Drugs
The anti-inflammatory potential of thiophene compounds is well-documented . This compound could be synthesized and tested for its efficacy in reducing inflammation, which is a common symptom in many diseases, making it a valuable asset in pharmaceutical research.
Cancer Research: Antitumor Activity
Thiophene derivatives exhibit promising antitumor activities . The compound could be investigated for its ability to inhibit cancer cell growth, potentially leading to the development of novel anticancer drugs.
Material Science: Corrosion Inhibitors
In the field of material science, thiophene and its derivatives are used as corrosion inhibitors for metals . This compound could be applied in coatings or additives to prevent metal corrosion, extending the life of metal components in various industries.
Organic Electronics: Light-Emitting Diodes (LEDs)
Thiophene-based compounds are integral in the fabrication of LEDs . The electronic properties of this compound could be harnessed to develop LEDs with improved efficiency and brightness.
Photovoltaics: Solar Cell Materials
The compound’s structure suggests potential use in donor-acceptor polymers for photovoltaic applications . Its synthesis could lead to materials that enhance the efficiency of solar cells, contributing to the advancement of renewable energy technologies.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(6-thiophen-2-yl-6,8-dihydro-5H-imidazo[5,1-c][1,4]oxazin-1-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c14-5-8-9-6-15-10(4-13(9)7-12-8)11-2-1-3-16-11/h1-3,7,10,14H,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIIHNACHUPVLHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=C(N=CN21)CO)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-(thiophen-2-yl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-(thiophen-2-yl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine-1-carbaldehyde](/img/structure/B1493175.png)
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